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Compound Name: (Methyilthio)acetyl chloride
CAS No.: 35928-65-5
Cat. No.: B3051769
Get Quote
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Executive Summary

(Methylthio)acetyl chloride (CAS 35928-65-5) is a specialized acylating agent used primarily
to introduce the methylthioacetyl moiety into heterocyclic scaffolds and pincer ligands. Unlike
common reagents like acetyl chloride, this compound features a thioether group that remains
stable under standard acylation conditions but can be selectively oxidized later to sulfoxides or
sulfones, offering a "functional handle” for late-stage diversification in drug discovery.

Critical Handling Note: As an acid chloride, this reagent is highly moisture-sensitive. It
hydrolyzes rapidly to release hydrogen chloride (HCI) and (methylthio)acetic acid. All
manipulations must occur under an inert atmosphere (Nitrogen or Argon) using anhydrous
solvents.

Physicochemical Properties[1][2][3][4][5][6][7]1[8][9]
[10]

The precise density of (Methylthio)acetyl chloride is not standardly reported in common
public chemical inventories. However, for stoichiometric calculations, it is standard practice to
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approximate based on the parent acid, (Methylthio)acetic acid, while accounting for the

substitution of the hydroxyl group (-OH) with a heavier chlorine atom (-Cl).

Key Data Table[1][9]

Property

Value

Notes

Chemical Name

(Methylthio)acetyl chloride

Also known as 2-

(Methylthio)acetyl chloride

Note: Do not confuse with

CAS Number 35928-65-5 Methyl (methylthio)acetate
(CAS 16630-66-3)
Molecular Formula CsHsCIOS
) Used for all molarity
Molecular Weight 124.59 g/mol )
calculations
) o Colorless to pale yellow;
Physical State Liquid

pungent odor

Density (Estimated)

~1.25-1.28 g/mL

Based on parent acid density
(1.219 g/mL) + ClI substitution

increment

Boiling Point

~50-55 °C at 10 mmHg

Estimated based on parent
acid bp (130°C at atm)

Solubility

DCM, THF, Chloroform

Reacts violently with water and

alcohols
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Scientist’s Note on Density: The parent compound, (Methyilthio)acetic acid (CAS 2444-37-3),
has a density of 1.219 g/mL at 25 °C. Acid chlorides are typically 2-5% denser than their
corresponding acids (e.g., Acetyl Chloride is 1.10 g/mL vs. Acetic Acid 1.05 g/mL). Therefore,
for volumetric dosing, assume a density of 1.25 g/mL but verify with a small-scale weight check

if high precision is required.

Synthesis & Preparation

Commercially available stocks can degrade. For critical applications (e.g., kinetic studies), fresh
preparation is recommended.

Reaction:

Protocol:

Charge: Place (Methylthio)acetic acid (1.0 eq) in a round-bottom flask under

Add: Add Thionyl Chloride (

) (1.5 eq) dropwise at 0 °C.

Reflux: Heat to reflux (approx. 80 °C) for 2 hours until gas evolution ceases.

Purify: Remove excess

via vacuum distillation. The residue is the crude acid chloride, often used directly without
further purification to prevent hydrolysis.

Technical Application: Amide Coupling

The primary utility of this reagent is the acylation of amines to form 2-(methylthio)acetamides,
which are precursors for heterocycles (e.g., thiadiazoles) and metal-coordinating pincer
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ligands.

Reaction Workflow

The following diagram illustrates the standard operating procedure (SOP) for coupling this
moisture-sensitive reagent with a primary amine.
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Start: Reagent Prep

Dissolve Amine (1.0 eq)
in Anhydrous DCM

Add Base (TEA/DIPEA, 1.2 eq)
to scavenge HCI

Cool to 0°C (Ice Bath)

Exothermic

Add (Methylthio)acetyl chloride (1.1 eq)
Dropwise under N2

Completion

Warm to Room Temp
Stir 1-2 Hours

Quench with NaHCO3 (sat. aq)

Phase Separation
(Organic Layer)

Final Product:

2-(Methylthio)acetamide

Click to download full resolution via product page
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Figure 1: Standard workflow for acylation using (Methylthio)acetyl chloride. Note the critical
cooling step to control exotherm.

Detailed Methodology

o Preparation: Flame-dry all glassware and flush with Nitrogen.

» Solvation: Dissolve the target amine (1.0 mmol) in anhydrous Dichloromethane (DCM, 5
mL).

o Base Addition: Add Triethylamine (TEA, 1.2 mmol) or Diisopropylethylamine (DIPEA). Why?
The base neutralizes the HCI byproduct, preventing the protonation of the unreacted amine
which would render it non-nucleophilic.

 Addition: Cool the solution to 0 °C. Add (Methylthio)acetyl chloride (1.1 mmol) dropwise.

o Observation: White fumes (HCI) may form if the system is not perfectly dry; a precipitate
(TEA-HCI salts) will form in the solution.[1]

o Workup: After 2 hours, quench with saturated aqueous

. Extract with DCM, dry over

, and concentrate.

Safety & Stability (E-E-A-T)

e Hydrolysis Hazard: Upon contact with water, this compound releases HCI gas, which is
corrosive to respiratory tissues. Work in a fume hood.

o Storage: Store at 2—8 °C under an inert atmosphere. If the liquid turns dark brown or viscous,
it has likely polymerized or hydrolyzed and should be redistilled or discarded.

e Incompatibility: Avoid DMSO (potential for Pummerer-like violent reactions) and protic
solvents (alcohols, water).
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» Sigma-Aldrich.(Methylthio)acetic acid Product Specification (Parent Acid Data). Retrieved
from

e PubChem.Compound Summary: (Methylthio)acetyl chloride (CAS 35928-65-5).[2]
National Library of Medicine. Retrieved from

 Ineos Open.Pd(ll) and Pt(ll) Pincer Complexes of a Benzothiazole-Appended
Methylthioacetamide Ligand. (Synthesis application). Retrieved from

o ChemicalBook.(Methylthio)acetic acid Properties (Density Reference). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. youtube.com [youtube.com]
e 2. Cas 538-93-2,Isobutylbenzene | lookchem [lookchem.com]

 To cite this document: BenchChem. [Technical Profile: (Methylthio)acetyl Chloride in
Pharmaceutical Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051769/docs#technical-profile-methylthio-acetyl-
chloride-in-pharmaceutical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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